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Compound of Interest

Compound Name:
N-(2-Aminoethyl)-N-ethyl-m-

toluidine

Cat. No.: B096702 Get Quote

An In-depth Technical Guide to the Chemical Properties of N-(2-Aminoethyl)-N-ethyl-m-
toluidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical and physical

properties of N-(2-Aminoethyl)-N-ethyl-m-toluidine (CAS No. 19248-13-6). The information is

compiled from various chemical data sources to support research and development activities.

Chemical and Physical Properties
N-(2-Aminoethyl)-N-ethyl-m-toluidine is a substituted aromatic amine. The following table

summarizes its key physical and chemical properties.
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Property Value Citation(s)

CAS Number 19248-13-6 [1][2][3]

Molecular Formula C₁₁H₁₈N₂ [3][4]

Molecular Weight 178.28 g/mol [3][5]

Appearance
Light orange to Yellow to

Green clear liquid
[6]

Physical State Liquid (at 20°C)

Purity >98.0% (by GC) [6]

Boiling Point 120 °C at 25 mmHg

Specific Gravity 0.98 (at 20°C/20°C)

Storage Conditions

Store at room temperature,

preferably <15°C in a cool,

dark place under an inert

atmosphere.

[7]

Sensitivity Air sensitive

Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and confirmation of N-(2-
Aminoethyl)-N-ethyl-m-toluidine. While a comprehensive set of spectra is not readily

available in public literature, references to its Infrared (IR) spectrum exist.[4] Researchers

requiring detailed spectroscopic analysis such as ¹H NMR, ¹³C NMR, or Mass Spectrometry

should refer to commercial supplier documentation or perform their own analyses.

Reactivity and Safety Information
N-(2-Aminoethyl)-N-ethyl-m-toluidine is classified as a hazardous substance. The following

table summarizes its GHS safety information.
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Hazard Class Statement Citation(s)

Signal Word Warning [7]

Skin Corrosion/Irritation H315: Causes skin irritation.

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/eye protection/face protection.[6]

P302 + P352: IF ON SKIN: Wash with plenty of water.[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332 + P313: If skin irritation occurs: Get medical advice/attention.[6]

P337 + P313: If eye irritation persists: Get medical advice/attention.[6]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and property determination of

N-(2-Aminoethyl)-N-ethyl-m-toluidine are not widely available. However, general

methodologies for the synthesis of related secondary and tertiary amines are well-established.

Example Synthesis of a Related Compound: N-Ethyl-m-toluidine

A common method for the synthesis of N-ethyl-m-toluidine involves the direct N-alkylation of m-

toluidine with an ethyl halide, such as ethyl bromide.[8] The reaction typically proceeds as

follows:

m-Toluidine is reacted with ethyl bromide in a sealed vessel at room temperature.

A crystalline hydrobromide salt of the amine is formed.
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The free amine is liberated by the addition of a base, such as 10% sodium hydroxide

solution.

The product is extracted with an organic solvent like ether.

The crude amine is purified. A common purification method involves the formation of a

nitroso derivative to separate the secondary amine from any unreacted primary amine and

over-alkylated tertiary amine. The nitroso compound is then reduced back to the pure

secondary amine.[8]

This provides a general framework, but specific reaction conditions, stoichiometry, and

purification methods would need to be optimized for the synthesis of N-(2-Aminoethyl)-N-
ethyl-m-toluidine.

Determination of Physical Properties:

Boiling Point: The boiling point is determined by distillation at a specific pressure (e.g., 25

mmHg), measuring the temperature at which the liquid and vapor phases are in equilibrium.

Specific Gravity: This is typically measured using a pycnometer or a hydrometer, comparing

the density of the substance to the density of a reference substance (usually water) at a

specified temperature.

Biological Activity and Signaling Pathways
There is no significant evidence in the reviewed literature to suggest that N-(2-Aminoethyl)-N-
ethyl-m-toluidine has specific biological activities or is involved in cellular signaling pathways.

Its primary applications appear to be in industrial and chemical synthesis.[9][10]

Visualizations
Industrial Applications Workflow
The following diagram illustrates the potential industrial applications of N-(2-Aminoethyl)-N-
ethyl-m-toluidine as a chemical intermediate.
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Synthesis & Production

Industrial Applications

N-(2-Aminoethyl)-N-ethyl-m-toluidine

Dyestuff Intermediate Color Developer Intermediate Unsaturated Polyester Resin Cure Promoter Photosensitive Chemical Diazo Paper Coating

Click to download full resolution via product page

Caption: Industrial uses of N-(2-Aminoethyl)-N-ethyl-m-toluidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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